Cas no 4798-58-7 (2-hexen-4-ol)

2-hexen-4-ol structure
2-hexen-4-ol structure
Product Name:2-hexen-4-ol
CAS No:4798-58-7
MF:C6H12O
MW:100.158882141113
MDL:MFCD00021919
CID:1518529
PubChem ID:20930
Update Time:2025-04-21

2-hexen-4-ol Chemical and Physical Properties

Names and Identifiers

    • 2-hexen-4-ol
    • (+/-)-(E)-3-hexen-2-ol
    • 2-Hexen-4-ol, cis + trans
    • hex-4-en-3-ol
    • α-Ethyl-γ-methylallyl alcohol
    • rac-trans-hex-4-en-3-ol
    • 2-HEXENE-4-OL MIXTURE OF CIS &amp
    • Allyl alcohol, 1-ethyl-3-methyl-
    • (rac,E)-hex-4-en-3-ol
    • (E)-hex-4-en-3-ol
    • 2-hexene-4-ol
    • amp
    • hex-2-en-4-ol
    • 4-HEXEN-3-OL
    • TRANS-I&amp
    • trans-4-hexen-3-ol
    • Allyl alcohol,1-ethyl-3-methyl
    • NSC93799
    • AI3-28613
    • NIOSH/MP4195000
    • 4798-58-7
    • AKOS006229295
    • SCHEMBL716187
    • EINECS 225-356-6
    • NSC 93799
    • NSC-93799
    • MP41950000
    • MFCD00021919
    • .alpha.-Ethyl-.gamma.-methylallyl alcohol
    • MDL： MFCD00021919
    • Inchi： 1S/C6H12O/c1-3-5-6(7)4-2/h3,5-7H,4H2,1-2H3
    • InChI Key： KWUXUOPPQQMMIL-UHFFFAOYSA-N
    • SMILES： OC(C=CC)CC

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 57.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Uncertain
  • Density: 0.8489 (estimate)
  • Melting Point: 22.55°C (estimate)
  • Boiling Point: 135.25°C
  • Flash Point: 40.7°C
  • Refractive Index: 1.4273 (estimate)
  • PSA: 20.23000
  • LogP: 1.33340
  • Solubility: Uncertain

2-hexen-4-ol Security Information

  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： 10
  • Safety Instruction： S23; S24/25
  • HazardClass：3.2
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：3.2
  • Safety Term：3.2
  • Packing Group：III
  • Risk Phrases：R10

2-hexen-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB131560-2 g
2-Hexen-4-ol, cis + trans; 97%
 4798-58-7
2g
 €98.00 2023-05-10
abcr
AB131560-2g
2-Hexen-4-ol, cis + trans, 97%; .
 4798-58-7 97%
2g
 €98.00 2025-02-17

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